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Compound of Interest

Compound Name: 1-Chloro-4-fluorobenzene

Cat. No.: B7723767 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1-Chloro-4-fluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Chloro-4-
fluorobenzene (CAS No. 352-33-0), a versatile aromatic compound used in the synthesis of

pharmaceuticals and agrochemicals.[1] Adherence to these guidelines is crucial for minimizing

risks and ensuring a safe laboratory environment.

Chemical and Physical Properties
1-Chloro-4-fluorobenzene is a colorless to light yellow, clear liquid with a characteristic

aromatic odor.[1][2] Its key physical and chemical properties are summarized in the table below

for easy reference.
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Property Value

Molecular Formula C6H4ClF[3]

Molecular Weight 130.55 g/mol [4]

Boiling Point 129-130 °C

Melting Point -21.5 °C to -27 °C[3][5]

Flash Point 29 °C (84.2 °F) - closed cup[3]

Density 1.226 g/mL at 25 °C

Vapor Pressure 10.8 ± 0.2 mmHg at 25°C[5]

Water Solubility Difficult to mix[6]

Refractive Index 1.495 (lit.) at 20°C

Hazard Identification and GHS Classification
1-Chloro-4-fluorobenzene is classified as a flammable liquid and an irritant.[4] It is crucial to

understand its potential hazards before handling.

Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor[4][7]

Skin corrosion/irritation 2
H315: Causes skin irritation[4]

[7]

Serious eye damage/eye

irritation
2

H319: Causes serious eye

irritation[4][7]

Specific target organ toxicity -

single exposure
3

H335: May cause respiratory

irritation[4][7]

Acute toxicity, inhalation

(potential)
H332: Harmful if inhaled[4]
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Signal Word: Warning[3][4]

Primary Hazards:

Flammable: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[3]

Irritant: Causes skin and serious eye irritation.[3][4] May cause respiratory irritation.[3][4]

Harmful if Inhaled: May be harmful if inhaled.[4][8]

Experimental Protocols: Safety Assessment
While specific experimental protocols for determining all safety parameters of 1-Chloro-4-
fluorobenzene are not detailed in the provided search results, standard methods are

employed for assessing chemical safety. For instance, the flash point is typically determined

using a closed-cup method as indicated. Toxicity studies, which would provide data for

classifications like skin irritation or acute inhalation toxicity, generally follow standardized

guidelines from organizations such as the OECD (Organisation for Economic Co-operation and

Development). These protocols involve controlled exposure of laboratory animals or in-vitro

systems to the substance to observe and quantify adverse effects.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and prevent

accidents.

Engineering Controls
Work in a well-ventilated area, preferably under a chemical fume hood, especially when

handling volatile substances or generating aerosols.[9]

Use explosion-proof electrical, ventilating, and lighting equipment.[3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]

Personal Protective Equipment (PPE)
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Eye Protection: Wear chemical safety goggles or a face shield.[5][10]

Hand Protection: Wear appropriate chemical-resistant gloves. Inspect gloves before use and

follow the manufacturer's instructions regarding permeability and breakthrough time.[3][11]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes to prevent skin

contact.[10]

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, use a NIOSH/MSHA approved respirator.[12]

General Hygiene Practices
Wash hands thoroughly after handling the chemical, before eating, drinking, or smoking, and

before leaving the laboratory.[10]

Do not eat, drink, or smoke in areas where chemicals are handled.[13]

Avoid direct contact with the substance.[12] Do not breathe dust, mist, vapors, or spray.[3]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[3]

Store in a designated flammables area.[3]

Protect from direct sunlight.[3]

Ground and bond containers and receiving equipment to prevent static discharge.[3]

First Aid Measures
In case of exposure, immediate medical attention is necessary.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses if present and easy to do. Continue rinsing. Get medical

attention.[12]
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Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower. Wash off with soap and plenty of water. If skin irritation occurs, get medical

advice/attention.[3][12]

Inhalation: Remove person to fresh air and keep comfortable for breathing. If breathing is

difficult, give oxygen. If not breathing, give artificial respiration. Call a POISON CENTER or

doctor if you feel unwell.[3][12]

Ingestion: Clean mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[12][14]

Fire and Explosion Hazards
Extinguishing Media: Use carbon dioxide (CO2), dry chemical, alcohol-resistant foam, or

water mist to cool closed containers.[3]

Specific Hazards: Flammable liquid and vapor.[3] Vapors may travel to a source of ignition

and flash back.[3] Containers may explode when heated.[3]

Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide

(CO), carbon dioxide (CO2), hydrogen chloride gas, and gaseous hydrogen fluoride (HF).

[12]

Firefighting Precautions: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[12]

Spills and Disposal
Spill Response: Remove all sources of ignition. Use spark-proof tools and explosion-proof

equipment. Soak up with inert absorbent material (e.g., sand, silica gel) and keep in suitable,

closed containers for disposal.[12]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[3] Do not empty into drains.[12]

Toxicological Information
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The toxicological properties of 1-Chloro-4-fluorobenzene have not been fully investigated.[12]

It is known to be a skin and strong eye irritant and may be harmful if inhaled.[8] Halogenated

aromatic hydrocarbons as a class can be associated with a range of toxic effects, including

irritation, neurological symptoms, and liver dysfunction.[15] The mechanism of toxicity for some

halogenated aromatic hydrocarbons involves interaction with the Ah receptor, leading to altered

gene expression.[16]
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Caption: Logical workflow for the safe handling of 1-Chloro-4-fluorobenzene.
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Caption: Hypothesized toxicity pathway for halogenated aromatic hydrocarbons.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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